Cas no 34593-79-8 (Phenol, 2,6-dibromo-4-(1,1-dimethylpropyl)-)

Phenol, 2,6-dibromo-4-(1,1-dimethylpropyl)- structure
34593-79-8 structure
Product Name:Phenol, 2,6-dibromo-4-(1,1-dimethylpropyl)-
CAS No:34593-79-8
MF:C11H14Br2O
MW:322.03626203537
CID:1469271
PubChem ID:13609258
Update Time:2025-04-20

Phenol, 2,6-dibromo-4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dibromo-4-(1,1-dimethylpropyl)-
    • 2,6-dibromo-4-(tert-pentyl)phenol
    • SCHEMBL1542833
    • 34593-79-8
    • E85720
    • 2,6-DIBROMO-4-(1,1-DIMETHYLPROPYL)PHENOL
    • DB-163565
    • 2,6-dibromo-4-(2-methylbutan-2-yl)phenol
    • Inchi: 1S/C11H14Br2O/c1-4-11(2,3)7-5-8(12)10(14)9(13)6-7/h5-6,14H,4H2,1-3H3
    • InChI Key: GCVTUCNNHKLASF-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C(C)(C)CC)Br)O

Computed Properties

  • Exact Mass: 319.94112
  • Monoisotopic Mass: 319.94114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol, 2,6-dibromo-4-(1,1-dimethylpropyl)- Pricemore >>

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